Cas no 1479962-25-8 (4-(naphthalen-1-yl)methylpiperidine)

• Product Name: 4-(naphthalen-1-yl)methylpiperidine
• CAS No: 1479962-25-8
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 6305947
• PubChem ID: 20295572
• Update Time: 2025-08-05

4-(naphthalen-1-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(naphthalen-1-yl)methylpiperidine
• EN300-1854907
• SCHEMBL11354054
• AKOS012084349
• CS-0267519
• 1479962-25-8
• 4-[(naphthalen-1-yl)methyl]piperidine
• 4-(naphthalen-1-ylmethyl)piperidine

• Inchi： 1S/C16H19N/c1-2-7-16-14(4-1)5-3-6-15(16)12-13-8-10-17-11-9-13/h1-7,13,17H,8-12H2
• InChI Key： IOOLURNWQUNWCE-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=CC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 225.151749610g/mol
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-(naphthalen-1-yl)methylpiperidine

Comprehensive Overview of 4-(Naphthalen-1-yl)methylpiperidine (CAS No. 1479962-25-8): Properties, Applications, and Industry Insights

4-(Naphthalen-1-yl)methylpiperidine (CAS No. 1479962-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound combines a naphthalene moiety with a piperidine ring, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, given its ability to modulate neurotransmitter pathways. Its CAS number 1479962-25-8 serves as a critical identifier for regulatory and commercial purposes.

The growing interest in 4-(naphthalen-1-yl)methylpiperidine aligns with broader trends in small-molecule therapeutics and bioconjugation chemistry. Recent studies highlight its role in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology. Users frequently search for terms like "piperidine derivatives in medicine" or "naphthalene-based drug scaffolds", reflecting the compound's relevance. Its lipophilic nature and hydrogen-bonding capacity also make it valuable for drug delivery optimization, a key focus area in precision medicine.

From a synthetic chemistry perspective, CAS 1479962-25-8 is often discussed alongside cross-coupling reactions and catalytic hydrogenation techniques. Industry professionals frequently inquire about "scalable synthesis routes for 4-(naphthalen-1-yl)methylpiperidine" or "stability under physiological conditions". The compound's crystalline form and solubility profile are critical for formulation scientists, particularly in oral bioavailability enhancement strategies. These attributes position it as a promising candidate for next-generation kinase inhibitors and neuroprotective agents.

Environmental and green chemistry considerations are also shaping discussions around 4-(naphthalen-1-yl)methylpiperidine. With rising searches for "sustainable heterocyclic compound synthesis", researchers are evaluating microwave-assisted and flow chemistry approaches to produce this intermediate. Its potential in organic electronics further expands its applications, linking to trending topics like "naphthalene-containing semiconductors". Regulatory databases emphasize proper handling protocols for this compound, though it remains non-classified under restrictive categories.

Analytical characterization of 1479962-25-8 typically involves HPLC-MS, NMR spectroscopy, and X-ray crystallography—techniques frequently queried by quality control specialists. The compound's chromatographic purity is paramount for Good Manufacturing Practice (GMP) compliance, a major concern for contract research organizations (CROs). Recent patent literature reveals its incorporation into pro-drug architectures, addressing search trends like "metabolically stable piperidine derivatives". This underscores its dual utility in both medicinal chemistry and process optimization.

Market analysts note increasing demand for 4-(naphthalen-1-yl)methylpiperidine in Asia-Pacific pharmaceutical hubs, correlating with regional investments in innovative drug intermediates. The compound's structure-activity relationship (SAR) data is actively curated in cheminformatics databases, responding to queries about "fragment-based drug design libraries". As the industry shifts toward AI-driven molecular discovery, this piperidine derivative exemplifies how classical chemistry intersects with computational prediction models.

In conclusion, 4-(naphthalen-1-yl)methylpiperidine (CAS No. 1479962-25-8) represents a multifaceted compound with expanding roles across therapeutic development and advanced materials. Its alignment with search trends like "privileged structures in medicinal chemistry" and "heterocyclic building blocks" confirms its enduring scientific value. Ongoing research will likely uncover novel applications, particularly in targeted protein degradation and catalytic asymmetric synthesis, ensuring its prominence in contemporary chemical innovation.